LogP Reduction by Cyclopropylmethyl vs. n-Butyl Substitution: Lipophilicity Comparison with (But-3-yn-2-yl)(butyl)amine
The cyclopropylmethyl-substituted target compound exhibits a computed LogP of 1.01, which is approximately 0.6 log units lower than the straight-chain n-butyl analog (But-3-yn-2-yl)(butyl)amine, which has an XLogP3 of 1.6 [1]. This represents a roughly 4-fold reduction in predicted octanol-water partition coefficient. Lower lipophilicity is generally associated with reduced phospholipidosis risk, lower plasma protein binding, and improved aqueous solubility profiles, though the target compound remains sufficiently lipophilic for membrane permeation.
| Evidence Dimension | Octanol-water partition coefficient (LogP / XLogP3) |
|---|---|
| Target Compound Data | LogP = 1.0077 (computed, Leyan) |
| Comparator Or Baseline | (But-3-yn-2-yl)(butyl)amine: XLogP3 = 1.6 (PubChem computed) |
| Quantified Difference | ΔLogP ≈ −0.59 (target compound is ~4× less lipophilic) |
| Conditions | Computed values: LogP (Leyan, method unspecified) vs. XLogP3 (PubChem 3.0) |
Why This Matters
For medicinal chemistry campaigns, a 0.6 log unit reduction in LogP can meaningfully improve in vitro ADME parameters including microsomal stability and reduce off-target binding promiscuity, making the cyclopropylmethyl compound a differentiated starting point relative to the n-butyl analog.
- [1] PubChem. (But-3-yn-2-yl)(butyl)amine, CID 14919857, XLogP3 = 1.6. https://pubchem.ncbi.nlm.nih.gov/compound/14919857 View Source
